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Compound of Interest

Compound Name: KC02

Cat. No.: B1150324 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of KC02 (CAS Registry No.: 1646795-60-9). Adherence to these procedures is

critical for ensuring laboratory safety and environmental compliance.

KC02, an inactive control probe for the ABHD16A inhibitor KC01, is typically supplied as a

solution in ethyl acetate.[1] The disposal procedure must therefore account for the hazards

associated with this flammable solvent. This document outlines the necessary steps for the

safe handling and disposal of KC02 waste, tailored for researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Precautions
The primary hazard associated with KC02 as supplied is the high concentration of ethyl acetate

(99%), which is a highly flammable liquid.[1]

Personal Protective Equipment (PPE) is mandatory when handling KC02 waste. This includes:

Flame-retardant lab coat

Chemical splash goggles

Appropriate chemical-resistant gloves (e.g., butyl rubber, Teflon)

Closed-toe shoes
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All handling of KC02 waste should be performed within a certified chemical fume hood to

minimize inhalation exposure and prevent the accumulation of flammable vapors.[2]

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for the typical

formulation of KC02.

Property Value Source

KC02

CAS Registry Number 1646795-60-9 [3]

Concentration in Solution 1.0% [1]

Ethyl Acetate (Solvent)

CAS Registry Number 141-78-6 [1]

Concentration in Solution 99.0% [1]

Flash Point -4 °C (24.8 °F) [1]

NFPA Fire Rating 3 (Serious) [1]

Step-by-Step Disposal Protocol
The following protocol details the necessary steps for the safe disposal of KC02 waste. This

procedure is designed to be a general guideline; always consult and adhere to your institution's

specific waste disposal policies and local regulations.

Experimental Protocol: KC02 Waste Disposal

Waste Segregation:

Designate a specific, properly labeled waste container for halogenated organic waste. The

container should be made of a material compatible with ethyl acetate (e.g., high-density

polyethylene or metal).
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The label should clearly indicate "Hazardous Waste," "Flammable," and list the chemical

constituents (Ethyl Acetate, KC02).

Waste Collection:

Perform all transfers of KC02 waste into the designated container within a chemical fume

hood.

Avoid overfilling the waste container; a general rule is to not exceed 80% of the container's

capacity to allow for vapor expansion.

Keep the waste container tightly sealed when not in use to prevent the escape of

flammable vapors.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and cool hazardous

waste storage area, away from sources of ignition such as heat, sparks, and open flames.

[1]

Ensure the storage area is compliant with all institutional and local regulations for the

storage of flammable liquids.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not attempt to dispose of KC02 waste by pouring it down the drain or discarding it with

general trash. This is a violation of regulations and poses a significant safety and

environmental hazard.

Visualization of Disposal Workflow
The following diagram illustrates the logical flow of the KC02 disposal procedure, from point of

generation to final disposal.
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Caption: Logical workflow for the proper disposal of KC02 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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